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Neopentylzinc bromide (CAS 676137-12-5) is typically handled as a solution due to the reactivity of

organozinc compounds. The key available data on its form and solubility is summarized below.

Property Detail

Molecular Formula C5H11BrZn [1] [2] [3]

Molecular Weight 216.4 g/mol [2] [3]

Common Commercial Form 0.50 M solution in Tetrahydrofuran (THF) [1]

Solubility (Inferred) Soluble in THF (from commercial form) [1]

Storage Temperature Refrigerated [1]

The most concrete information available is that it is soluble in tetrahydrofuran (THF), as it is commonly

sold as a 0.50 M solution in this solvent [1]. One source also notes that organozinc reagents, in general, can

be soluble in other ethers like diethyl ether [4]. No quantitative solubility data in water or other common

organic solvents was found in the search results.
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In practical experimental procedures, organozinc bromides like neopentylzinc bromide are often generated

and used in situ. The following workflow, based on a related synthesis of an alkylzinc reagent, illustrates a

typical preparation and filtration process.

Activate Zinc Powder
(Heat under vacuum with I₂)

Add Solvent (e.g., DMI)
and Alkyl Bromide Precursor

Stir at Elevated
Temperature

Cool and Settle

Filter Supernatant
under Inert Atmosphere

Obtain Organozinc Solution
for Subsequent Reactions

Click to download full resolution via product page

Typical workflow for preparing an organozinc bromide solution.

Key methodological details include:

Preparation: Organozinc halides are commonly prepared by reacting an alkyl bromide with zinc
metal, often requiring activated zinc and catalysts like iodine to initiate the reaction [5] [4] [3].
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Reaction Solvents: Besides THF, high-polarity solvents like 1,3-dimethyl-2-imidazolidinone (DMI)
are used for the preparation of organozinc reagents [5].
Handling and Storage: Due to their high reactivity with air and moisture, these compounds must be

handled under an inert atmosphere (e.g., argon) [5] [2]. The commercial solution requires storage in
a refrigerator [1].

Practical Guidance for Researchers

For your research and development work, please consider the following practical aspects:

Assume High Reactivity: Neopentylzinc bromide is highly reactive and sensitive. All procedures
should be designed to exclude air and moisture rigorously.

Prioritize Stability: The compound's stability in solution can be limited. It is recommended to use
freshly prepared or purchased solutions. One source suggests that organozinc solutions can be

stored under argon at 0-4 °C for up to 3 weeks without deterioration [5].
Reference Broader Chemistry: While data is scarce, you can infer some handling and solubility

characteristics from the well-documented properties of zinc bromide (ZnBr₂), which is highly soluble
in water, alcohols, and ethers [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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